5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide

• Molecular Formula: C18H16N4S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 5-benzyl-8-ethyl-2H-[1,2,4]triazino[5,6-b]indole-3-thione
• InChI: InChI=1S/C18H16N4S/c1-2-12-8-9-15-14(10-12)16-17(19-18(23)21-20-16)22(15)11-13-6-4-3-5-7-13/h3-10H,2,11H2,1H3,(H,19,21,23)
• InChI Key: CXKGESHURZQGDJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N(C3=NC(=S)NN=C23)CC4=CC=CC=C4

Description

5-Benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide is a triazinoindole derivative characterized by a benzyl group at position 5, an ethyl group at position 8, and a hydrosulfide (-SH) moiety at position 2. The triazinoindole core imparts a planar heterocyclic structure, while the substituents modulate electronic, steric, and pharmacokinetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide typically involves the condensation of appropriate isatins with benzene-1,2-diamine or thiosemicarbazide. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes as those used in laboratory settings. The scalability of the synthesis would depend on optimizing reaction conditions and ensuring the availability of high-purity starting materials.

Chemical Reactions Analysis

Types of Reactions

5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions may vary depending on the desired transformation but often involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or other reduced forms of the compound.

Scientific Research Applications

5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide has several scientific research applications, including:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Medicine: It is being investigated for its potential therapeutic properties, including antimalarial, antidepressant, and antileishmanial activities.

Industry: It may be used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation, but they likely include key proteins involved in cellular signaling and metabolism .

Comparison with Similar Compounds

Structural Analogues

Key structural analogues include:

Compound Name	Substituents (Positions)	Core Structure	Key Functional Groups
5-Benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide (Target)	5-benzyl, 8-ethyl, 3-SH	Triazinoindole	Hydrosulfide, benzyl, ethyl
5-Methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide	5-methyl, 3-SH	Triazinoindole	Hydrosulfide, methyl
8-Bromo-5-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl thioacetamide derivatives	5-methyl, 8-bromo, 3-S-acetamide	Triazinoindole	Thioacetamide, bromo, methyl
1-(5H-[1,2,4]triazino[5,6-b]indol-3-yl)-3-methyl-1H-pyrazol-5(4H)-one	3-pyrazolone, 5-unsubstituted	Triazinoindole-pyrazolone hybrid	Pyrazolone, carbonyl

Key Differences :

• The ethyl group at position 8 offers moderate steric bulk compared to bromo substituents, which may reduce halogen bonding but improve metabolic stability .
• Functional Groups : The hydrosulfide (-SH) at position 3 enables hydrogen bonding and redox activity, distinct from thioacetamide or pyrazolone derivatives, which prioritize covalent bonding (e.g., acetamide) or planar conjugation (e.g., pyrazolone) .

Comparison with Analogues :

• 5-Methyl Derivatives : Synthesized via direct methylation of the indole nitrogen, followed by thiolation .
• Thioacetamide Derivatives : Prepared by coupling thioacetic acid with amines (e.g., 4-bromoaniline) under carbodiimide-mediated conditions .
• Pyrazolone Hybrids: Formed by cyclizing hydrazinyl-triazinoindoles with β-ketoesters .

Physicochemical Properties

Property	Target Compound (Inferred)	5-Methyl-3-SH Analogue	8-Bromo Thioacetamide	Pyrazolone Hybrid
Molecular Weight	~370–400 g/mol	202.24 g/mol	507.20 g/mol	320–350 g/mol
Melting Point	High (>300°C, inferred)	Not reported	Not reported	330–360°C
Solubility	Low (lipophilic substituents)	Low	Moderate (polar acetamide)	Low (planar core)
Spectral Data	IR: ~3400 cm<sup>-1</sup> (SH)	IR: SH stretch confirmed	NMR: Bromo signals	IR: C=O at 1700 cm<sup>-1</sup>

Key Observations :

• The target’s benzyl and ethyl groups increase molecular weight and reduce solubility compared to methyl or unsubstituted analogues.
• Hydrosulfide IR signatures (~3400 cm^-1) are consistent across thiol-containing derivatives .

Pharmacological Activity

Compound Class	Reported Activities	Mechanism Insights	Efficacy vs. Target Compound
Halo-Substituted Triazinoindoles	Anticonvulsant (ED50: 25–50 mg/kg in mice)	GABA modulation inferred	Target’s benzyl group may enhance CNS targeting.
Thioacetamide Derivatives	Antimicrobial (Gram-negative focus)	Membrane disruption or enzyme inhibition	Target’s -SH may offer broader redox-mediated activity.
Pyrazolone Hybrids	Antimicrobial (C. albicans inhibition)	Intercalation or protein binding	Target’s lipophilicity may improve fungal membrane penetration.

Key Insights :

• Hydrosulfide moiety may confer antioxidant or pro-oxidant effects , differentiating it from thioacetamides or pyrazolones .

Biological Activity

5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide is a synthetic compound belonging to the class of triazinoindole derivatives. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antiparasitic and anticancer properties. This article explores its biological activity based on various studies and research findings.

The molecular formula of 5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide is $C_{18}H_{16}N_{4}S$ with a molecular weight of 320.4 g/mol. The compound features a complex structure that contributes to its unique biological properties.

Property	Value
Molecular Formula	C18H16N4S
Molecular Weight	320.4 g/mol
IUPAC Name	5-benzyl-8-ethyl-2H-[1,2,4]triazino[5,6-b]indole-3-thione
InChI Key	CXKGESHURZQGDJ-UHFFFAOYSA-N

Synthesis

The synthesis of this compound typically involves the condensation of isatins with benzene-1,2-diamine or thiosemicarbazide under specific conditions such as heating in solvents like ethanol or methanol. This synthetic route is crucial for producing high-purity compounds for biological testing.

Antiparasitic Activity

Recent studies have indicated that 5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide exhibits significant antiparasitic properties. For instance, it has been tested against Leishmania species with promising results. The compound demonstrated moderate activity with an IC50 value of approximately 91.1 µM against the promastigote form of L. amazonensis .

Anticancer Properties

The compound's potential as an anticancer agent has also been explored. Research indicates that it may inhibit key cellular pathways involved in cancer cell proliferation and survival. Preliminary assessments suggest that it interacts with topoisomerase II, a critical enzyme in DNA replication and repair processes .

The precise mechanism of action remains under investigation; however, it is believed that the compound may bind to specific enzymes or receptors within cells, altering their activity and leading to various biological effects. This interaction could potentially disrupt critical cellular processes such as DNA replication and protein synthesis .

Case Studies

Several case studies have been conducted to evaluate the biological effects of this compound:

• Study on Antiparasitic Activity : A study assessed the efficacy of 5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide against Leishmania species and found it to exhibit moderate inhibitory effects at concentrations around 91 µM .
• Anticancer Activity Assessment : In vitro tests showed that this compound could inhibit cancer cell growth significantly more than standard treatments like Paclitaxel in certain cancer cell lines .

Comparison with Similar Compounds

The biological activity of 5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide can be compared with other triazinoindole derivatives:

Compound	Biological Activity	IC50 (µM)
5-benzyl-8-ethyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl hydrosulfide	Moderate antiparasitic activity	~91.1
5-(hydroxymethyl)benzopsoralen	Antiproliferative effects	Varied
tert-butyl-substituted [1,2,4]triazino[5,6-b]indole derivatives	Variable activity	N/A